1,3-Oxathian-4-one,6-methyl-5-(1-methylethyl)-,trans-(9CI)

• Molecular Formula: C8H14O2S
• Molecular Weight: 174.26 g/mol
• IUPAC Name: (5R,6R)-6-methyl-5-propan-2-yl-1,3-oxathian-4-one
• InChI: InChI=1S/C8H14O2S/c1-5(2)7-6(3)10-4-11-8(7)9/h5-7H,4H2,1-3H3/t6-,7-/m1/s1
• InChI Key: DUSOOOMNTAOPAC-RNFRBKRXSA-N
• Isomeric SMILES: C[C@@H]1[C@H](C(=O)SCO1)C(C)C
• Canonical SMILES: CC1C(C(=O)SCO1)C(C)C

Description

1,3-Oxathian-4-one,6-methyl-5-(1-methylethyl)-,trans-(9CI) is a chemical compound with a unique structure that includes an oxathiane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Oxathian-4-one,6-methyl-5-(1-methylethyl)-,trans-(9CI) typically involves the formation of the oxathiane ring through a series of chemical reactions

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical synthesis techniques that ensure high yield and purity. The exact methods used can depend on the desired application and the scale of production.

Chemical Reactions Analysis

Types of Reactions

1,3-Oxathian-4-one,6-methyl-5-(1-methylethyl)-,trans-(9CI) can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the conditions and reagents used.

Reduction: Reduction reactions can lead to the formation of different derivatives of the compound.

Substitution: The compound can undergo substitution reactions where one or more atoms or groups are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts that facilitate the reactions. The conditions can vary widely depending on the desired reaction and product.

Major Products Formed

Scientific Research Applications

1,3-Oxathian-4-one,6-methyl-5-(1-methylethyl)-,trans-(9CI) has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in the synthesis of other compounds.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for potential therapeutic applications, including as a drug candidate.

Industry: Utilized in various industrial processes, including the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,3-Oxathian-4-one,6-methyl-5-(1-methylethyl)-,trans-(9CI) involves its interaction with specific molecular targets and pathways. The exact mechanism can vary depending on the application and the specific biological or chemical context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1,3-Oxathian-4-one,6-methyl-5-(1-methylethyl)-,trans-(9CI) include other oxathiane derivatives and compounds with similar structural features.